Cas no 174562-16-4 (Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate
• CAS No: 174562-16-4
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 906155
• Update Time: 2023-08-02

Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-amino-4-ethoxy-, ethyl ester (9CI)
• 5-Thiazolecarboxylicacid,2-amino-4-ethoxy-,ethylester(9CI)
• ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate
• Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate

• Inchi： 1S/C8H12N2O3S/c1-3-12-6-5(7(11)13-4-2)14-8(9)10-6/h3-4H2,1-2H3,(H2,9,10)
• InChI Key： YLRDQJVJDWNHCU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Topological Polar Surface Area: 103